N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[1-[3-(diethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H30N4O4S/c1-3-26(4-2)11-6-12-27-18-8-5-7-17(18)22(25-23(27)29)32-14-21(28)24-16-9-10-19-20(13-16)31-15-30-19/h9-10,13H,3-8,11-12,14-15H2,1-2H3,(H,24,28)
• InChI Key: ISSVUCGRPTYQHR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H30N4O4S
• Molecular Weight: 458.6 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H30N4O4S and its molecular weight is 458.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Research focused on the synthesis of novel heterocyclic compounds, including those derived from visnaginone and khellinone, has shown potential in developing anti-inflammatory and analgesic agents. These compounds, through their structural complexity and biological activities, highlight the potential for similar complex molecules to be used in drug development (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020) Molecules.

Anticancer and Antimicrobial Applications

• Another study explored the synthesis and biological activities of 5-deaza analogues of aminopterin and folic acid, demonstrating significant anticancer activity. This research underscores the potential therapeutic applications of complex synthetic compounds in treating cancer (T. Su, J. T. Huang, J. Burchenal, K. Watanabe, J. Fox, 1986) Journal of medicinal chemistry.

Insecticidal Assessment

• Novel heterocycles incorporating a thiadiazole moiety were assessed for insecticidal properties against the cotton leafworm, Spodoptera littoralis. This demonstrates the potential use of complex chemical compounds in agricultural pest control (A. Fadda, M. Salam, E. Tawfik, E. Anwar, H. Etman, 2017) RSC Advances.

Design and Synthesis for Antifolate Applications

• The design and synthesis of classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as antifolates highlight the intricate processes involved in creating molecules with potential as dihydrofolate reductase (DHFR) inhibitors and antitumor agents (A. Gangjee, Yibin Zeng, Tina Talreja, J. McGuire, R. Kisliuk, S. Queener, 2007) Journal of medicinal chemistry.